Cas no 1379004-93-9 (2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde)

• Product Name: 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde
• CAS No: 1379004-93-9
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 1093286
• PubChem ID: 71490101
• Update Time: 2025-05-26

2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde
• 2-[2-(4-phenylphenyl)ethyl]benzaldehyde
• 1379004-93-9

• Inchi： 1S/C21H18O/c22-16-21-9-5-4-8-19(21)13-10-17-11-14-20(15-12-17)18-6-2-1-3-7-18/h1-9,11-12,14-16H,10,13H2
• InChI Key： HJPVSRRMBLCXFI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CCC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 286.135765193g/mol
• Monoisotopic Mass: 286.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde

Comprehensive Overview of 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde (CAS No. 1379004-93-9)

2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde is a specialized organic compound with the CAS number 1379004-93-9, widely recognized in pharmaceutical and material science research. This compound features a unique biphenyl backbone coupled with a benzaldehyde functional group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its molecular structure, C21H18O, offers excellent stability and reactivity, catering to applications in drug discovery, OLED materials, and catalysis.

In recent years, the demand for high-purity organic intermediates like 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde has surged due to advancements in precision medicine and green chemistry. Researchers frequently search for "CAS 1379004-93-9 supplier" or "biphenyl-based aldehyde uses," reflecting its growing relevance. The compound's photophysical properties also align with trends in sustainable energy, particularly in developing non-toxic fluorescent probes for bioimaging.

The synthesis of 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde typically involves Pd-catalyzed cross-coupling or Friedel-Crafts acylation, methods often queried as "how to prepare biphenyl aldehydes." Its low toxicity and high thermal stability make it a preferred choice for lab-scale and industrial applications. Notably, its extended π-conjugation system supports innovations in organic electronics, a hotspot in AI-driven material design.

From an SEO perspective, keywords like "buy 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde" or "1379004-93-9 price" are highly competitive. The compound's regulatory compliance (non-hazardous per REACH) further boosts its marketability. As industries prioritize eco-friendly synthesis, this compound’s role in catalysis and biodegradable polymers positions it as a future-proof solution.

In conclusion, 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde (CAS 1379004-93-9) bridges gaps between academic research and industrial innovation. Its adaptability to emerging technologies and alignment with global sustainability goals ensure its continued prominence in scientific and commercial landscapes.